N1-(2-fluorophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
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Description
N1-(2-fluorophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H23FN4O2S and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : Compounds with structural similarity to N1-(2-fluorophenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide have been synthesized through various chemical reactions, including nucleophilic substitution reactions and acid-catalyzed rearrangements. These methods provide a foundation for synthesizing and modifying similar compounds for diverse applications (Mishriky & Moustafa, 2013), (Mamedov et al., 2016).
Crystal Structure Analysis : The crystal structure of compounds with similar thiophene and fluorophenyl groups has been analyzed, providing insights into their molecular conformation and potential interactions in biological systems (Nagaraju et al., 2018).
Biological Applications
Pesticidal Activities : Some derivatives have shown potential as pesticides, indicating their utility in agricultural or vector control applications. These compounds have been tested against mosquito larvae and phytopathogenic fungi, showing promising results (Choi et al., 2015).
Anticancer and Antimicrobial Activities : Certain derivatives exhibited significant inhibitory activities against tumor cells and microbial strains, suggesting their potential in developing new therapeutic agents for treating cancer and infectious diseases (Yolal et al., 2012), (Ding et al., 2016).
Neuropharmacological Effects : Compounds structurally similar to the mentioned chemical have been studied for their neurokinin-1 receptor antagonism and potential applications in treating conditions like emesis and depression, highlighting their relevance in neuropharmacology and psychopharmacology (Harrison et al., 2001).
Serotonin Receptor Binding : Some derivatives have been evaluated for their affinity towards serotonin receptors, which is crucial in understanding and treating various psychiatric and neurological disorders (Pessoa‐Mahana et al., 2012).
Properties
IUPAC Name |
N'-(2-fluorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN4O2S/c1-23-7-9-24(10-8-23)17(14-6-11-27-13-14)12-21-18(25)19(26)22-16-5-3-2-4-15(16)20/h2-6,11,13,17H,7-10,12H2,1H3,(H,21,25)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRSKAGPBKQYVJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=CC=C2F)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.